Cas no 1178703-36-0 (Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl-)

• Product Name: Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl-
• CAS No: 1178703-36-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5251104
• Update Time: 2025-11-01

Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide
• Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl-

• Inchi： 1S/C11H22N2O/c1-4-13(10-5-6-12-8-10)11(14)7-9(2)3/h9-10,12H,4-8H2,1-3H3
• InChI Key： NXASZMDCAUJZQA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N(CC)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1.1
• Topological Polar Surface Area: 32.299

Additional information on Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl-

Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl (CAS No. 1178703-36-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl, identified by its unique Chemical Abstracts Service (CAS) number 1178703-36-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This amide derivative, characterized by its structural complexity and functional groups, has garnered attention for its potential applications in various scientific domains. The compound's molecular structure, featuring a butanamide backbone with N-ethyl and N-3-methyl-N-3-pyrrolidinyl substituents, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The study of amides in medicinal chemistry has long been recognized for their role as key pharmacophores in drug development. The amide group itself is a versatile functional moiety that can influence the solubility, bioavailability, and metabolic stability of molecules. In the case of Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl, the presence of additional alkyl and heterocyclic substituents enhances its potential as a building block for more complex therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets, paving the way for rational drug design.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyrrolidine ring, a common motif in pharmacologically active compounds, is known to contribute to favorable pharmacokinetic properties. The combination of the pyrrolidine moiety with the N-ethyl and N-methyl substituents in Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl suggests that it may exhibit interesting biological activities. For instance, studies have shown that derivatives of pyrrolidine can interact with various enzymes and receptors, making them potential candidates for treating neurological disorders, cardiovascular diseases, and other conditions.

Recent research has focused on exploring the pharmacological potential of this compound. In vitro studies have demonstrated that derivatives with similar structural features can modulate the activity of enzymes such as acetylcholinesterase, which is relevant for treating Alzheimer's disease. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, suggesting its potential for central nervous system applications. These findings highlight the importance of Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl as a lead compound for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or catalysts ensures the formation of enantiomerically pure products, which is crucial for pharmaceutical applications where stereochemistry plays a significant role in biological activity.

The analytical characterization of Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl is another critical aspect of its study. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques to confirm its identity and purity. These analytical methods provide detailed information about the compound's molecular structure and help in understanding its behavior in different environments.

In conclusion, Butanamide, N-ethyl-3-methyl-N-3-pyrrolidinyl (CAS No. 1178703-36-0) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases. As research continues to uncover new biological activities and synthetic methodologies for this class of compounds, their role in developing innovative therapeutic agents is expected to grow significantly.